N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride
N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride
A membrane impermeable quaternary lidocaine derivative. Blocks voltage-sensitive Na+ channels. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
QX-314 is a membrane-impermeant lidocaine derivative that selectively blocks sodium channels on nociceptive neurons when delivered intracellularly via the TRPV1 channel, but is reportedly ineffective with extracellular application. When supplied in combination with 1 µM capsaicin, a TRPV1 receptor agonist, 5 mM QX-314 blocks 98% of sodium current in voltage-clamped nociceptive DRG neurons. QX-314 elicits a long-lasting decrease in the response to painful mechanical and thermal stimuli without imparting the motor deficits (e.g., numbness, paralysis) associated with many conventional local anesthetics. At concentrations ranging from 10-70 mM, peripheral application of QX-314 dose-dependently produces robust local anesthesia with slow onset in the guinea pig intradermal wheal assay, the mouse tail-flick test, and the mouse sciatic nerve blockade model. However, injection of 0.5-30 mM QX-314 in the lumbar intrathecal space produces neurotoxicity and death in mice.
QX-314 is a membrane-impermeant lidocaine derivative that selectively blocks sodium channels on nociceptive neurons when delivered intracellularly via the TRPV1 channel, but is reportedly ineffective with extracellular application. When supplied in combination with 1 µM capsaicin, a TRPV1 receptor agonist, 5 mM QX-314 blocks 98% of sodium current in voltage-clamped nociceptive DRG neurons. QX-314 elicits a long-lasting decrease in the response to painful mechanical and thermal stimuli without imparting the motor deficits (e.g., numbness, paralysis) associated with many conventional local anesthetics. At concentrations ranging from 10-70 mM, peripheral application of QX-314 dose-dependently produces robust local anesthesia with slow onset in the guinea pig intradermal wheal assay, the mouse tail-flick test, and the mouse sciatic nerve blockade model. However, injection of 0.5-30 mM QX-314 in the lumbar intrathecal space produces neurotoxicity and death in mice.
Brand Name:
Vulcanchem
CAS No.:
5369-03-9
VCID:
VC20739370
InChI:
InChI=1S/C16H26N2O.ClH/c1-6-18(7-2,8-3)12-15(19)17-16-13(4)10-9-11-14(16)5;/h9-11H,6-8,12H2,1-5H3;1H
SMILES:
CC[N+](CC)(CC)CC(=O)NC1=C(C=CC=C1C)C.[Cl-]
Molecular Formula:
C16H27ClN2O
Molecular Weight:
298.8 g/mol
N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride
CAS No.: 5369-03-9
Cat. No.: VC20739370
Molecular Formula: C16H27ClN2O
Molecular Weight: 298.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A membrane impermeable quaternary lidocaine derivative. Blocks voltage-sensitive Na+ channels. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration. QX-314 is a membrane-impermeant lidocaine derivative that selectively blocks sodium channels on nociceptive neurons when delivered intracellularly via the TRPV1 channel, but is reportedly ineffective with extracellular application. When supplied in combination with 1 µM capsaicin, a TRPV1 receptor agonist, 5 mM QX-314 blocks 98% of sodium current in voltage-clamped nociceptive DRG neurons. QX-314 elicits a long-lasting decrease in the response to painful mechanical and thermal stimuli without imparting the motor deficits (e.g., numbness, paralysis) associated with many conventional local anesthetics. At concentrations ranging from 10-70 mM, peripheral application of QX-314 dose-dependently produces robust local anesthesia with slow onset in the guinea pig intradermal wheal assay, the mouse tail-flick test, and the mouse sciatic nerve blockade model. However, injection of 0.5-30 mM QX-314 in the lumbar intrathecal space produces neurotoxicity and death in mice. |
|---|---|
| CAS No. | 5369-03-9 |
| Molecular Formula | C16H27ClN2O |
| Molecular Weight | 298.8 g/mol |
| IUPAC Name | [2-(2,6-dimethylanilino)-2-oxoethyl]-triethylazanium;chloride |
| Standard InChI | InChI=1S/C16H26N2O.ClH/c1-6-18(7-2,8-3)12-15(19)17-16-13(4)10-9-11-14(16)5;/h9-11H,6-8,12H2,1-5H3;1H |
| Standard InChI Key | LLPPOMUAOGMYQI-UHFFFAOYSA-N |
| SMILES | CC[N+](CC)(CC)CC(=O)NC1=C(C=CC=C1C)C.[Cl-] |
| Canonical SMILES | CC[N+](CC)(CC)CC(=O)NC1=C(C=CC=C1C)C.[Cl-] |
| Appearance | Assay:≥98%A crystalline solid |
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